12-epi-LTB4

Catalog No.
S628355
CAS No.
83709-73-3
M.F
C20H32O4
M. Wt
336.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
12-epi-LTB4

Native LTB4 and 6-trans isomers cause assay interference. 12-epi-LTB4 provides structural homology without endogenous formation or BLT1 activation.

  • >5,000-fold reduced BLT1 affinity vs. LTB4; no spontaneous non-enzymatic formation from LTA4.
  • Partial BLT2 agonism (pEC50 7.52) enables receptor-specific signaling studies.
  • Validated negative control for chemotaxis and standard curve construction.
  • Shipped as ethanol solution, ready for immediate use.

CAS Number

83709-73-3

Product Name

12-epi-LTB4

IUPAC Name

(5S,6Z,8E,10E,12S,14Z)-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid

Molecular Formula

C20H32O4

Molecular Weight

336.5 g/mol

InChI

InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11-/t18-,19+/m0/s1

InChI Key

VNYSSYRCGWBHLG-CBBLYLIKSA-N

Synonyms

12-epi LTB4

Canonical SMILES

CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O

Isomeric SMILES

CCCCC/C=C\C[C@@H](/C=C/C=C/C=C\[C@H](CCCC(=O)O)O)O

The exact mass of the compound 12-epi-LTB4 is unknown and the complexity rating of the compound is unknown. It belongs to the ontological category of leukotriene in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fatty Acyls [FA] -> Eicosanoids [FA03] -> Leukotrienes [FA0302]. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

12-epi-LTB4 (5S,12S-dihydroxy-6Z,8E,10E,14Z-eicosatetraenoic acid) is the 'unnatural' 12(S) epimer of the potent pro-inflammatory lipid mediator Leukotriene B4 (LTB4) . While native LTB4 is a high-affinity agonist for the BLT1 receptor that drives profound neutrophil chemotaxis, 12-epi-LTB4 is characterized by a drastically attenuated BLT1 affinity while retaining partial agonism at the low-affinity BLT2 receptor[1]. Crucially for analytical and procurement workflows, 12-epi-LTB4 is not produced via the spontaneous, non-enzymatic hydrolysis of LTA4 in aqueous environments . This distinct combination of structural homology, biological attenuation at primary inflammatory receptors, and absence of endogenous background formation establishes 12-epi-LTB4 as an essential analytical standard, internal tracer, and stereospecific negative control in lipidomics and receptor pharmacology.

Research Fit

Stereochemical probe 12S epimer for BLT receptor activation studies
Weak partial agonist Minimal background activity for signaling pathway dissection
Non-enzymatic isomer Defined purity ethanol solution for in vitro use

Substituting 12-epi-LTB4 with native LTB4 or other closely related isomers, such as 6-trans-LTB4 or 6-trans-12-epi-LTB4, introduces severe confounding variables into analytical and biological assays. 6-trans isomers are naturally occurring, non-enzymatic breakdown products of the unstable epoxide LTA4; utilizing them as exogenous internal standards risks massive baseline interference from spontaneous LTA4 degradation during sample preparation. Conversely, utilizing native LTB4 as a structural control is impossible because it triggers potent, high-affinity BLT1-mediated neutrophil swarming and degranulation. 12-epi-LTB4 is the only isomer that provides strict structural and chromatographic homology without the endogenous background noise or the potent BLT1 activation, making it uniquely non-interchangeable for high-fidelity assay reproducibility .

Substitution Risk

Receptor binding affinity differs by several orders of magnitude; LTB4 and other isomers may not provide the same low-affinity profile.
Functional agonist potency is drastically reduced; millimolar concentrations are required for activation versus nanomolar for LTB4.
In vivo chemotactic activity is absent; using LTB4 would introduce confounding neutrophil recruitment.

Eliminated Endogenous Background Interference

For LC-MS/MS lipidomic workflows, selecting an internal standard that does not naturally occur in the sample matrix is critical for quantitative reproducibility. In aqueous biological environments, the unstable precursor LTA4 spontaneously hydrolyzes into 6-trans-LTB4 and 6-trans-12-epi-LTB4, making them unsuitable as exogenous tracers due to continuous artifact accumulation. 12-epi-LTB4 is not generated by this non-enzymatic degradation pathway, offering a 0% natural background formation rate from LTA4. This absolute absence of endogenous interference makes it the superior choice over 6-trans isomers for ensuring high-fidelity LTB4 quantification.

Evidence DimensionSpontaneous formation from LTA4 hydrolysis in aqueous media
Target Compound Data12-epi-LTB4: Not produced (0% background formation)
Comparator Or Baseline6-trans-12-epi-LTB4: Major non-enzymatic hydrolysis product
Quantified DifferenceComplete elimination of LTA4-derived background interference
ConditionsAqueous biological matrices and standard sample preparation workflows

Essential for mass spectrometry and HPLC quantification, ensuring the internal standard signal is purely exogenous and not artificially inflated by LTA4 degradation.

BLT1 Affinity
Context-dependent
>20,000× reduction vs LTB4
Supports low-affinity probe characterization
Cross-study data; direct Ki for 12-epi-LTB4 not reported in same assay

Attenuated BLT1 Binding as Negative Control

When establishing robust screening assays for BLT1 antagonists, researchers require a structurally matched negative control to validate assay specificity. 12-epi-LTB4 exhibits an IC50 of 7.5 µM on human intact polymorphonuclear neutrophils, representing a >5,000-fold reduction in binding affinity compared to native LTB4, which binds with sub-nanomolar to low-nanomolar affinity (KD ~0.39–1.5 nM) [REFS-1, REFS-2]. Substituting native LTB4 would trigger potent BLT1-mediated chemotaxis, ruining the baseline control. This dramatic attenuation ensures 12-epi-LTB4 can be introduced into cellular workflows without confounding BLT1-driven assay readouts.

Evidence DimensionBLT1 Receptor Binding Affinity (IC50 / KD)
Target Compound Data12-epi-LTB4: IC50 = 7.5 µM
Comparator Or BaselineNative LTB4: KD = ~0.39–1.5 nM
Quantified Difference>5,000-fold reduction in BLT1 binding affinity
ConditionsIntact human polymorphonuclear neutrophils / competitive binding assays

Allows researchers to use 12-epi-LTB4 as a structurally matched, biologically inert negative control in BLT1-mediated inflammatory and chemotaxis assays.

Functional Agonism
Class-level
~10 mM for full activation vs LTB4 (nM)
Supports partial agonism and biased signaling studies
Recombinant receptor systems; class-level inference

Selective BLT2 Partial Agonism

In pharmacological workflows aiming to deconvolute leukotriene receptor signaling, native LTB4 acts as a confounding dual agonist for both BLT1 and BLT2. 12-epi-LTB4 resolves this by acting as a partial agonist at the low-affinity BLT2 receptor with a pEC50 of 7.52 (equivalent to ~30 nM), while remaining virtually inactive at BLT1 at these concentrations [1]. This distinct binding profile allows researchers to selectively probe BLT2-dependent pathways without the massive BLT1-mediated neutrophil swarming that native LTB4 would inevitably trigger.

Evidence DimensionBLT2 Receptor Activation (pEC50)
Target Compound Data12-epi-LTB4: pEC50 = 7.52 (~30 nM)
Comparator Or BaselineNative LTB4: Confounding dual agonist (BLT1/BLT2)
Quantified DifferenceSelective retention of BLT2 activity without high-affinity BLT1 interference
ConditionsRecombinant human BLT2 receptor activation assays

Enables the selective isolation and study of BLT2-mediated cellular responses, such as ERK activation in keratinocytes, free from BLT1 background noise.

In Vivo Chemotaxis
Head-to-head
No migration at 10⁻⁷ M (LTB4 effective)
Validates as negative control for neutrophil recruitment
Human skin chamber model; 24 h
20-Hydroxylase
Class-level
Predicted poor substrate (12R preference)
Potential for altered metabolic stability
Abstract-only data; requires direct validation

LC-MS/MS Lipidomics Internal Standard

Because 12-epi-LTB4 is strictly an 'unnatural' isomer that does not form via the spontaneous, non-enzymatic hydrolysis of LTA4, it is the premier choice for constructing standard curves and serving as a chromatographic marker in lipidomics. It ensures that quantitative readouts are not artificially inflated by endogenous LTA4 degradation during sample preparation .

Stereospecific Negative Control in Chemotaxis

Due to its >5,000-fold reduction in affinity for the BLT1 receptor compared to native LTB4, 12-epi-LTB4 is procured to validate the stereospecificity of LTB4-induced neutrophil, eosinophil, or macrophage migration. It allows researchers to confirm that observed inflammatory responses are strictly dependent on the 12(R) hydroxyl configuration without triggering baseline chemotaxis [1].

BLT2 Receptor Pathway Deconvolution

Leveraging its retained partial agonism at the BLT2 receptor (pEC50 = 7.52) combined with its inactivity at BLT1, 12-epi-LTB4 is utilized in in vitro assays to study BLT2-dependent signaling. This is critical for isolating BLT2-specific responses, such as keratinocyte migration, from the dominant BLT1 responses typically triggered by native LTB4 [2].

Application Fit

Application
Selection Property
Validation Focus
BLT1/BLT2 partial agonism studies
Stereochemically-defined weak partial agonist
Receptor activation endpoint comparison
Neutrophil chemotaxis assay control
Minimal chemoattractant activity
BLT1-specific response confirmation
BLT2-selective signaling studies
Partial BLT2 agonist with low BLT1 activation
ERK phosphorylation and migration endpoints
Eicosanoid metabolism studies
Predicted poor substrate for 20-hydroxylase
Comparative metabolic half-life assays

Physical Description

Solid

XLogP3

4.1

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

3

Exact Mass

336.23005950 Da

Monoisotopic Mass

336.23005950 Da

Heavy Atom Count

24

Wikipedia

12-epi LTB4

Use Classification

Fatty Acyls [FA] -> Eicosanoids [FA03] -> Leukotrienes [FA0302]
1.Sala, A.,Bolla, M.,Zarini, S., et al. Release of leukotriene A4 versus leukotriene B4 from human polymorphonuclear leukocytes. The Journal of Biological Chemisty 271, 17944-17948 (1996).

Explore Compound Types